Cas no 1245806-69-2 (3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1245806-69-2
• MF: C₅H₇F₂N₃
• MW: 147.125987291336
• MDL: MFCD15976250
• CID: 3160144
• PubChem ID: 50896494
• Update Time: 2025-09-26

3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine
• MFCD15976250
• STL414731
• EN300-232298
• SCHEMBL16339754
• 5-(difluoromethyl)-2-methyl-pyrazol-3-amine
• 1245806-69-2
• DB-135786
• CS-0183684
• AKOS005168966
• F81862
• SB12078
• 5-(difluoromethyl)-2-methylpyrazol-3-amine

• MDL： MFCD15976250
• Inchi： 1S/C5H7F2N3/c1-10-4(8)2-3(9-10)5(6)7/h2,5H,8H2,1H3
• InChI Key： CHPBALMNOJRUKP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 147.06080356g/mol
• Monoisotopic Mass: 147.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(Difluoromethyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1245806-69-2)

3-(Difluoromethyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1245806-69-2) is a fluorinated pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific community.

The synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine has been optimized through novel methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques. These advancements have improved yield and purity, facilitating its use in further biological evaluations. Researchers have also explored its role as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, highlighting its versatility in chemical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a potential antifungal and antibacterial agent. Its mechanism of action involves the inhibition of key enzymatic pathways in microbial cells, leading to cell death. Additionally, preliminary studies suggest its potential in modulating inflammatory responses, opening new avenues for its use in treating autoimmune diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine. Current research is focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academia and industry are underway to accelerate its transition from bench to bedside.

In conclusion, 3-(difluoromethyl)-1-methyl-1H-pyrazol-5-amine represents a compound of significant interest in chemical biology and pharmaceutical research. Continued investigation into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights and applications in the coming years.